2-(5-Bromo-2-fluorophenyl)-2-(methylamino)acetonitrile

• IUPAC Name: 2-(5-bromo-2-fluorophenyl)-2-(methylamino)acetonitrile
• InChI: InChI=1S/C9H8BrFN2/c1-13-9(5-12)7-4-6(10)2-3-8(7)11/h2-4,9,13H,1H3
• InChI Key: SPYNNNSYDFODHN-UHFFFAOYSA-N
• Canonical SMILES: CNC(C#N)C1=C(C=CC(=C1)Br)F
• Molecular Formula: C9H8BrFN2
• Molecular Weight: 243.08 g/mol

Description

2-(5-Bromo-2-fluorophenyl)-2-(methylamino)acetonitrile (BMFMA) is a chemical compound used in a variety of scientific research applications. It is a colorless solid that is soluble in organic solvents and has a melting point of 106-107 °C. BMFMA is a versatile compound and has been used in various areas of research, such as organic synthesis, biochemistry, and drug discovery.

Scientific Research Applications

2-(5-Bromo-2-fluorophenyl)-2-(methylamino)acetonitrile has been used in a variety of scientific research applications. It has been used in organic synthesis as a building block for the synthesis of more complex compounds. It has also been used in biochemistry as a fluorescent probe for the detection of nucleic acids and proteins. In addition, 2-(5-Bromo-2-fluorophenyl)-2-(methylamino)acetonitrile has been used in drug discovery as a starting material for the synthesis of potential drug candidates.

Mechanism of Action

The mechanism of action of 2-(5-Bromo-2-fluorophenyl)-2-(methylamino)acetonitrile is not well understood. However, it is thought to act as a fluorescent probe due to its ability to absorb light and emit light at a different wavelength. This allows it to be used to detect the presence of proteins and nucleic acids in biological samples.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(5-Bromo-2-fluorophenyl)-2-(methylamino)acetonitrile are not well understood. However, it is thought to have antioxidant, anti-inflammatory, and antifungal properties. It has also been shown to have some cytotoxic effects on human cancer cell lines.

Advantages and Limitations for Lab Experiments

The major advantage of using 2-(5-Bromo-2-fluorophenyl)-2-(methylamino)acetonitrile in lab experiments is its low cost and availability. It is also relatively easy to synthesize and can be used in a variety of research applications. However, it is important to note that 2-(5-Bromo-2-fluorophenyl)-2-(methylamino)acetonitrile is a highly toxic compound and should be handled with caution.

Future Directions

There are several potential future directions for 2-(5-Bromo-2-fluorophenyl)-2-(methylamino)acetonitrile research. These include further investigations into its biochemical and physiological effects, as well as its potential use in drug discovery. In addition, 2-(5-Bromo-2-fluorophenyl)-2-(methylamino)acetonitrile could be used as a fluorescent probe for the detection of proteins and nucleic acids in biological samples. Finally, 2-(5-Bromo-2-fluorophenyl)-2-(methylamino)acetonitrile could be used as a starting material for the synthesis of more complex compounds.

Synthesis Methods

2-(5-Bromo-2-fluorophenyl)-2-(methylamino)acetonitrile can be synthesized using several methods. The most common method is the reaction of 2-fluoro-5-bromobenzaldehyde with methylamine in the presence of a base such as sodium hydroxide. The reaction is carried out in an organic solvent such as ethanol or methanol at room temperature. Other methods include the reaction of 2-fluoro-5-bromobenzaldehyde with methylamine hydrochloride in an aqueous solution, and the reaction of 5-bromo-2-fluorobenzaldehyde with methylamine hydrochloride in an aqueous solution.